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Compound of Interest

Compound Name: Lancifodilactone C

Cat. No.: B3029442 Get Quote

For Immediate Release

Kunming, China – December 2, 2025 – Researchers in the field of natural product chemistry

and drug development now have access to a detailed technical guide on the chemical structure

of Lancifodilactone C, a complex nortriterpenoid isolated from Schisandra lancifolia. This

guide provides a comprehensive overview of its molecular architecture, spectroscopic data,

and the experimental protocols used for its characterization, catering to the needs of scientists

engaged in phytochemical research and the development of novel therapeutics.

Lancifodilactone C, a member of the highly oxygenated and structurally diverse

lancifodilactone family, possesses a complex polycyclic skeleton that has garnered significant

interest within the scientific community. Its intricate architecture presents both a challenge and

an opportunity for medicinal chemistry and total synthesis endeavors.

Core Chemical Structure
Lancifodilactone C is characterized by the molecular formula C₂₉H₃₆O₁₀. The core of the

molecule is a complex, rearranged nortriterpenoid framework. The structure features a unique

assemblage of lactone rings and a densely functionalized carbocyclic system. The absolute

stereochemistry of the molecule has been determined through extensive spectroscopic

analysis and is crucial for its biological activity.

A definitive two-dimensional representation of the chemical structure of Lancifodilactone C is

presented below:
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Lancifodilactone C
Figure 1: 2D Chemical Structure of Lancifodilactone C
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Extraction and Isolation

Structure Elucidation

Plant Material (Schisandra lancifolia)

Extraction with Organic Solvents

Crude Extract

Solvent Partitioning

Column Chromatography (Silica Gel, Sephadex)

Preparative HPLC

Pure Lancifodilactone C

HR-ESI-MS 1D NMR (¹H, ¹³C) 2D NMR (COSY, HSQC, HMBC) X-ray Crystallography (if suitable crystals obtained)

Structure Determination

Lancifodilactone C Structure

Final Structure
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To cite this document: BenchChem. [Unveiling the Intricate Architecture of Lancifodilactone
C: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029442#what-is-the-chemical-structure-of-
lancifodilactone-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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